Cas no 7461-51-0 ( )

  structure
  structure
Product Name: 
CAS No:7461-51-0
MF:C13H9N3O5
MW:287.227662801743
CID:979470
PubChem ID:345753
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3,5-dinitro-N-phenylbenzamide
    • 3,5-Dinitrobenzanilid
    • 3,5-dinitrobenzanilide
    • 3,5-Dinitrobenzoesaeureanilid
    • 3,5-Dinitro-benzoesaeure-anilid
    • 3,5-dinitro-benzoic acid anilide
    • 3,5-Dinitro-N-phenyl-benzamide
    • AC1L83GE
    • Benzamide,5-dinitro-N-phenyl-
    • CBDivE_011376
    • N-phenyl 3,5-dinitrobenzamide
    • NSC403513
    • Oprea1_705253
    • Benzamide, 3,5-dinitro-N-phenyl-
    • AKOS000672812
    • SCHEMBL10904297
    • MFCD00416884
    • NSC 403513
    • BDBM50004432
    • 7461-51-0
    • DTXSID90323290
    • CHEMBL3238464
    • NSC-403513
    • JNIVGHFBGSNDHF-UHFFFAOYSA-N
    •  
    • MDL: MFCD00416884
    • Inchi: 1S/C13H9N3O5/c17-13(14-10-4-2-1-3-5-10)9-6-11(15(18)19)8-12(7-9)16(20)21/h1-8H,(H,14,17)
    • InChI Key: JNIVGHFBGSNDHF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 287.05427
  • Monoisotopic Mass: 287.05422040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 115.38
  • LogP: 3.87470

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